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Compound of Interest

Compound Name: Cinacalcet

Cat. No.: B1662232 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Cinacalcet. Adherence to these procedures is

vital for minimizing exposure risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Cinacalcet is a potent compound requiring stringent safety measures to prevent occupational

exposure. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1]

It is classified as harmful if swallowed, causes serious eye damage, and may cause an allergic

skin reaction.[2][3]

Occupational Exposure Limit (OEL): Amgen has recommended an occupational exposure limit

(OEL) for Cinacalcet HCl of 30 µg/m³ as an 8-hour time-weighted average.[4][5]

Recommended Personal Protective Equipment (PPE): A comprehensive PPE strategy is

mandatory to mitigate exposure risks.[1]
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Body Part
Personal Protective

Equipment
Standard Rationale

Respiratory

Powered Air-Purifying

Respirator (PAPR) or

a properly fitted N95

(or higher) respirator.

NIOSH Approved

Prevents inhalation of

airborne particles,

especially during dust-

generating procedures

like weighing.[1][4]

Eyes/Face

Chemical safety

goggles and a face

shield.

ANSI Z87.1

Protects against

splashes and airborne

particles.[1][4]

Hands
Double-gloving with

nitrile gloves.
ASTM D6319

Provides a barrier

against skin contact

and allows for safe

removal of the outer

glove if contaminated.

[1]

Body
Disposable lab coat

with knit cuffs.
-

Prevents

contamination of

personal clothing.[1]

[4]

Feet

Closed-toe shoes and

disposable shoe

covers.

-

Protects against spills

and prevents tracking

of contaminants.[1]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Cinacalcet hydrochloride is provided

below.
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Property Value

Appearance White to off-white solid[4]

Molecular Weight 393.87 g/mol (as HCl salt)[4]

Melting Point 178-184 °C[4][6]

pH 5.1 (saturated aqueous solution at 25°C)[4]

Oral LD50 (Rat) >1,500 mg/kg[5][6]

Handling and Storage Procedures
Engineering Controls: Whenever feasible, handle Cinacalcet in enclosed processes, within a

chemical fume hood, or in a workspace with effective local exhaust ventilation to minimize

airborne exposure.[4]

General Handling:

Avoid contact with skin, eyes, and clothing.[4]

Use dedicated, disposable equipment when possible to prevent cross-contamination.[1]

Handle the compound gently to avoid generating dust.[1]

Do not eat, drink, or smoke in work areas.[4]

Wash hands, face, and other potentially exposed areas thoroughly after handling.[4][7]

Storage: Store in a well-ventilated area in a tightly sealed container.[2][7]

Operational Plans: Spill and Disposal Management
Proper management of spills and waste is critical to prevent environmental contamination and

accidental exposure.

Cinacalcet Spill Response Workflow
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Immediate Actions

Spill Assessment & PPE

Containment & Cleanup

Waste Disposal & Decontamination

Evacuate Area

Alert Colleagues & Supervisor

Secure the Area

Assess Spill Size & Risk

Don Appropriate PPE

Contain Spill

Wet Down Powder to Minimize Dust

Absorb with Inert Material

Clean Spill Area Thoroughly

Collect Waste in Labeled Container

Dispose as Hazardous Waste

Decontaminate Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for responding to a Cinacalcet spill.
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Disposal Plan: Dispose of Cinacalcet and all contaminated materials in accordance with local,

state, and federal regulations for hazardous waste.[4][7] All waste must be collected in clearly

labeled, sealed containers.

Procedural Guidance: Donning and Doffing of PPE
The following sequence for putting on and taking off PPE is designed to minimize the risk of

exposure.

PPE Donning and Doffing Procedure
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Donning PPE (Putting On) Doffing PPE (Taking Off)

1. Shoe Covers

2. Inner Gloves

3. Lab Coat

4. Respirator

5. Goggles/Face Shield

6. Outer Gloves

1. Outer Gloves

2. Lab Coat (turn inside out)

3. Shoe Covers

4. Goggles/Face Shield

5. Inner Gloves

6. Respirator (outside lab area)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step procedure for donning and doffing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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